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Compound of Interest

Compound Name: 2-Bromo-1,4-difluorobenzene

Cat. No.: B1265433 Get Quote

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of 2-Bromo-1,4-difluorobenzene, a key reagent in organic synthesis. The

information is tailored for researchers, scientists, and professionals in drug development and

related fields.

Physicochemical Data Summary
The core quantitative data for 2-Bromo-1,4-difluorobenzene is summarized in the table below

for ease of reference and comparison.
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Property Value Reference

Molecular Formula C6H3BrF2 [1][2][3][4][5]

Molecular Weight 192.99 g/mol [1][3][4][5]

CAS Number 399-94-0 [2][4][5]

Appearance Clear, colorless liquid [2][5]

Density 1.692 g/cm³ [2]

Boiling Point 155.4 °C at 760 mmHg [2]

Melting Point -31 °C [2]

Flash Point 65 °C [2]

Refractive Index n20/D 1.508 [2]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties listed

above are not available within the provided search results. These values are standardly

determined using established analytical techniques such as mass spectrometry for molecular

weight, and various spectroscopic and chromatographic methods for structural confirmation

and purity assessment. For specific experimental procedures, researchers should consult peer-

reviewed literature or established chemical analysis handbooks.

Logical Relationship Diagram
The following diagram illustrates the logical connection between the chemical's name and its

fundamental properties.
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Chemical Identity and Properties Relationship
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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